Cas no 1807030-11-0 (2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1807030-11-0
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4808372
• Update Time: 2025-11-03

2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-6-3(7(9)10)1-5(16(12,14)15)4(2-11)13-6/h1,7H,(H2,12,14,15)
• InChI Key： NVCXSTGATYYEMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(C#N)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1
• Topological Polar Surface Area: 105

Additional information on 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1807030-11-0, known as 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, cyano, difluoromethyl, and sulfonamide groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide in the development of advanced materials for electronic devices. The sulfonamide group, in particular, has been shown to enhance the thermal stability and mechanical strength of polymers when incorporated into their structures. This makes the compound a promising candidate for use in high-performance polymers used in aerospace and automotive industries.

In addition to its material science applications, this compound has also been explored for its potential in pharmaceuticals. The cyano group and difluoromethyl substituent contribute to the molecule's ability to interact with biological systems, making it a valuable lead compound in drug discovery. Researchers have reported that 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide exhibits selective binding to certain protein targets, which could be exploited for the development of novel therapeutic agents.

The synthesis of 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of substituents at specific positions on the ring. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental perspective, the compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide is not inherently toxic to aquatic life at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its long-term impact on ecosystems and human health.

In conclusion, 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1807030-11-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and developers seeking innovative solutions in materials science, pharmaceuticals, and beyond. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial contexts is expected to grow further.